Cas no 40231-03-6 ((2-Thienylethynyl)trimethylsilane)

(2-Thienylethynyl)trimethylsilane is a versatile organosilicon compound featuring a thienyl-ethynyl moiety protected by a trimethylsilyl (TMS) group. This reagent is particularly valuable in synthetic organic chemistry, serving as a key intermediate in cross-coupling reactions, such as Sonogashira and Hagihara couplings, due to its stability and reactivity. The TMS group enhances handling and storage while allowing selective deprotection for further functionalization. Its thiophene-based structure makes it useful in materials science, particularly in the synthesis of conjugated polymers and small molecules for optoelectronic applications. The compound’s well-defined reactivity and compatibility with various catalytic systems make it a reliable choice for constructing complex molecular architectures.
(2-Thienylethynyl)trimethylsilane structure
40231-03-6 structure
Product Name:(2-Thienylethynyl)trimethylsilane
CAS No:40231-03-6
MF:C9H12SSi
MW:180.342082023621
MDL:MFCD03427125
CID:55184
PubChem ID:596870
Update Time:2025-05-25

(2-Thienylethynyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

    • Trimethyl(thiophen-2-ylethynyl)silane
    • 2-[(Trimethylsilyl)ethynyl]thiophene
    • 2-(Trimethylsilylethynyl)thiophene
    • (2-Thienylethynyl)trimethylsilane
    • C9H12SSi
    • trimethyl(2-thiophen-2-ylethynyl)silane
    • 1-trimethylsilyl-2-(2-thienyl)acetylene
    • trimethyl(2-(thiophene-2-yl)ethynyl)silane
    • Trimethyl(2-thienylethynyl)silane
    • trimethyl(thiophene-2-ylethynyl)silane
    • trimethyl[2-(2-thienyl)ethynyl]silane
    • trimethyl-thiophen-2-ylethynyl-silane
    • OQUBLKNISPLGJP-UHFFFAOYSA-N
    • 2-[2-(Trimethylsilyl)ethynyl]thiophene
    • 2-((TRIMETHYLSILYL)ETHYNYL)THIOPHENE
    • TRIMETHYL[2-(THIOPHEN-2-YL)ETHYNYL]SILANE
    • 2-trimethylsilylethynylthiophene
    • Trimethyl(2-thienylethynyl)silane #
    • SBB0
    • 2-[(Trimethylsilyl)ethynyl]thiophene, 97%
    • D92669
    • T3189
    • EN300-246995
    • SCHEMBL507106
    • SY051331
    • 40231-03-6
    • MFCD03427125
    • DTXSID40344435
    • BS-43819
    • 2-(2-thienyl)-1-trimethylsilylacetylene
    • AKOS005216953
    • FT-0655691
    • A824992
    • Thiophene, 2-[(trimethylsilyl)ethynyl]-
    • DB-020280
    • MDL: MFCD03427125
    • Inchi: 1S/C9H12SSi/c1-11(2,3)8-6-9-5-4-7-10-9/h4-5,7H,1-3H3
    • InChI Key: OQUBLKNISPLGJP-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C#C[Si](C)(C)C

Computed Properties

  • Exact Mass: 180.04300
  • Monoisotopic Mass: 180.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Density: 1.09 g/mL at 25 °C(lit.)
  • Boiling Point: 90°C/10mmHg(lit.)
  • Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
  • Refractive Index: n20/D 1.549(lit.)
  • PSA: 28.24000
  • LogP: 2.97700
  • Vapor Pressure: 0.4±0.4 mmHg at 25°C

(2-Thienylethynyl)trimethylsilane Security Information

(2-Thienylethynyl)trimethylsilane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(2-Thienylethynyl)trimethylsilane Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:40231-03-6)2-((TRIMETHYLSILYL)ETHYNYL)THIOPHENE 9&
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Quantity:200kg
Purity:99.9%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:40231-03-6)2-三甲基硅乙炔基噻吩
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Purity:99%
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(2-Thienylethynyl)trimethylsilane Related Literature

Additional information on (2-Thienylethynyl)trimethylsilane

Introduction to (2-Thienylethynyl)trimethylsilane (CAS No. 40231-03-6)

(2-Thienylethynyl)trimethylsilane, with the chemical formula C7H9NS, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. This organosilicon compound, identified by its CAS number 40231-03-6, has garnered considerable attention due to its versatile applications in the development of novel materials and bioactive molecules. The unique structural features of this compound, particularly the presence of a thiophene ring linked to an acetylenic moiety, make it a valuable intermediate in synthetic chemistry.

The compound's structure consists of a trimethylsilyl group attached to a vinylthiophene unit, which imparts both reactivity and stability. The trimethylsilyl group enhances the electrophilicity of the acetylenic carbon, facilitating various coupling reactions, while the thiophene ring contributes to its solubility in organic solvents and its ability to interact with biological targets. These properties have made (2-thienylethynyl)trimethylsilane a popular choice in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

In recent years, significant advancements have been made in the application of (2-thienylethynyl)trimethylsilane in medicinal chemistry. Researchers have leveraged its unique reactivity to develop novel therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties. The thiophene ring is known to interact with biological macromolecules such as proteins and enzymes, making it an ideal scaffold for drug design.

One of the most notable applications of (2-thienylethynyl)trimethylsilane is in the synthesis of metal-organic frameworks (MOFs). These frameworks are highly porous materials that can be tailored for specific applications such as gas storage, separation technologies, and catalysis. The acetylenic group in (2-thienylethynyl)trimethylsilane allows for facile coordination with transition metals, enabling the construction of complex MOF structures with tailored properties.

The compound's role in photophysics and photochemistry has also been extensively explored. The thiophene ring absorbs light efficiently across a broad spectrum, making it suitable for applications in organic electronics and photodynamic therapy. Researchers have synthesized conjugated polymers incorporating (2-thienylethynyl)trimethylsilane units, which exhibit excellent light-harvesting capabilities and are being investigated for use in solar cells and optoelectronic devices.

Moreover, (2-thienylethynyl)trimethylsilane has found utility in the development of probes for biochemical assays. Its ability to undergo selective reactions with biomolecules has been exploited to develop sensitive detection methods for disease biomarkers. These probes are particularly useful in diagnostic applications where high selectivity and sensitivity are crucial.

The synthesis of (2-thienylethynyl)trimethylsilane typically involves the reaction of 2-thiophenecarboxaldehyde with sodium ethoxide followed by silylation with trimethylchlorosilane. This straightforward synthetic route ensures high yields and purity, making it readily available for further functionalization. The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate.

In conclusion, (2-thienylethynyl)trimethylsilane (CAS No. 40231-03-6) is a multifaceted compound with broad applications in organic synthesis, pharmaceuticals, materials science, and biochemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel materials and bioactive molecules. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is likely to grow even further.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:40231-03-6)2-((TRIMETHYLSILYL)ETHYNYL)THIOPHENE 9&
sfd14883
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:40231-03-6)2-三甲基硅乙炔基噻吩
LE2448600
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email